MHI-148

• Molecular Formula: C42H52BrClN2O4
• Molecular Weight: 764.2 g/mol
• InChI: InChI=1S/C42H51ClN2O4.BrH/c1-41(2)32-18-9-11-20-34(32)44(28-13-5-7-22-38(46)47)36(41)26-24-30-16-15-17-31(40(30)43)25-27-37-42(3,4)33-19-10-12-21-35(33)45(37)29-14-6-8-23-39(48)49;/h9-12,18-21,24-27H,5-8,13-17,22-23,28-29H2,1-4H3,(H-,46,47,48,49);1H
• InChIKey: SBSLCJXMLMGYFH-UHFFFAOYSA-N

MHI-148: NIR Cyanine for Tumor-Targeted Imaging

MHI-148 (CAS 172971-76-5, synonym IR-808) is a near-infrared heptamethine cyanine dye that selectively accumulates in tumor cell lysosomes and mitochondria while showing minimal retention in normal cells [1]. As an optical imaging agent with excitation/emission at 782/808 nm, MHI-148 enables deep-tissue fluorescence imaging in the NIR window where tissue autofluorescence and scattering are minimal . The compound exhibits hypoxia-dependent cellular uptake mediated by organic anion-transporting polypeptides (OATPs) and HIF1α signaling, providing a mechanistic basis for its tumor specificity across multiple cancer types [2].

Workflow

NIR fluorescence tumor imaging (782/808 nm)

Target

Hypoxia- and OATP-dependent tumor cell uptake

Use Context

Drug-conjugate and nanocarrier theranostic studies

• [1] Adooq Bioscience. MHI-148 Product Datasheet. Catalog No. A24918. View Source
• [2] Wu JB, Shi C, Chu GC, et al. Near-infrared fluorescence imaging of cancer mediated by tumor hypoxia and HIF1α/OATPs signaling axis. Biomaterials. 2014;35(28):8175-8185. doi:10.1016/j.biomaterials.2014.05.073. View Source

MHI-148 vs. In-Class Cyanines: Targeting Comparison

Although multiple heptamethine cyanine dyes (e.g., IR-780, IR-783, IR-775, IR-792) share a similar polymethine backbone, their tumor-targeting efficiency, subcellular distribution, and pharmacokinetic profiles differ substantially due to variations in N-alkyl chain length, meso-substituents, and terminal heterocyclic modifications [1]. MHI-148 contains two terminal carboxylic acid moieties on pentyl linkers and a meso-chloride on the cyclohexene bridge; substitution of this meso-chloride with phenyl (as in MHI-148-Ph) or replacement of the cyclohexyl methylene with a dialkyl ammonium fragment alters OATP recognition and cellular retention [2]. Generic substitution without comparative validation risks compromised tumor-to-background contrast, reduced imaging sensitivity, and altered drug-conjugate performance, as demonstrated by head-to-head studies showing that MHI-148 conjugates outperform Flamma-774 conjugates in tumor accumulation and that MHI-148 provides higher imaging intensity than indocyanine green at substantially lower doses [3].

Meso-chloride modification

Replacing the meso-chloride or modifying N-alkyl chains may shift OATP recognition and cellular retention, compromising tumor contrast.

Generic heptamethine dye substitution

In-class dyes (IR-780, IR-783) differ in tumor-targeting efficiency and subcellular distribution; direct replacement may reduce imaging sensitivity.

Non-targeted dye (ICG) interchange

ICG lacks intrinsic tumor targeting, requires substantially higher doses, and yields lower tumor-to-background contrast; not interchangeable for targeted imaging.

• [1] Shi C, Wu JB, Pan D. Review on near-infrared heptamethine cyanine dyes as theranostic agents for tumor imaging, targeting, and photodynamic therapy. J Biomed Opt. 2016;21(5):050901. View Source
• [2] OMICSDI. MHI-148 Dataset: Structural analogs including MHI-148-Ph with meso-phenyl substitution. View Source
• [3] Song J, Zhang Y, Chen L, et al. Near-infrared fluorescence imaging of hepatocellular carcinoma cells regulated by β-catenin signaling pathway. Front Oncol. 2023;13:1140256. doi:10.3389/fonc.2023.1140256. View Source

MHI-148 Head-to-Head Performance Evidence

Higher Imaging Intensity vs. ICG in HCC Models

In a 2023 head-to-head study comparing MHI-148 with indocyanine green (ICG) in hepatocellular carcinoma (HCC) live cell imaging and xenograft nude mouse models, MHI-148 demonstrated biocompatibility equivalent to ICG but exhibited higher imaging intensity and preferential uptake and retention in HCC cells and tissues [1]. Supporting data from an independent 2018 study quantified that MHI-148 administered at 0.5 μmol/kg (10 nmol per mouse) achieved unit-area fluorescence intensity of 10⁹/cm², approximately 1/20th the typical ICG dose required for comparable imaging, while maintaining tumor targeting detectable up to 48 h post-injection [2].

Imaging vs. ICG

Head-to-head

~20× dose efficiency vs. ICG; 8.35×10⁹/cm² at 24 h

Supports dose-efficient imaging protocol selection

HCC xenograft; IP administration, NIR imaging

Evidence Dimension	In vivo fluorescence imaging intensity at equivalent biocompatibility
Target Compound Data	Fluorescence intensity: 8.35 × 10⁹/cm² at 24 h post-injection (HCC subcutaneous xenograft, 0.5 μmol/kg dose); signal detectable up to 48 h [1][2]
Comparator Or Baseline	Indocyanine green (ICG): ~20× higher dose required for comparable imaging; lacks intrinsic tumor targeting (FDA-approved but non-specific vascular perfusion agent)
Quantified Difference	MHI-148 achieves ~20-fold higher dose efficiency (0.5 μmol/kg vs. ~10 μmol/kg typical ICG dose); higher imaging intensity with tumor-specific retention
Conditions	Hep3B human hepatocellular carcinoma subcutaneous xenograft in BALB/c nude mice; Caliper Lumina II optical imaging system (excitation/emission: 783/840 nm); MHI-148 intraperitoneal injection

Why This Matters

This dose efficiency directly impacts procurement decisions: MHI-148 requires 95% less compound per imaging experiment than ICG while providing superior tumor contrast, reducing per-study reagent costs and enabling longitudinal imaging protocols with lower cumulative dye exposure.

• [1] Song J, Zhang Y, Chen L, et al. Near-infrared fluorescence imaging of hepatocellular carcinoma cells regulated by β-catenin signaling pathway. Front Oncol. 2023;13:1140256. doi:10.3389/fonc.2023.1140256. View Source
• [2] Wang QZ, Zhang C, Li L, et al. The Application of Heptamethine Cyanine Dye in Optical Imaging of Hepatocellular Carcinoma Transplantation Model. Lab Anim Comp Med. 2018;38(4):257-263. View Source

Sustained Tumor-to-Background Ratio in Lung Cancer

A 2022 systematic review of near-infrared fluorescence tumor-targeted imaging in lung cancer compiled quantitative imaging metrics across multiple agents. For MHI-148 tested in tumor-bearing mouse models, tumors exhibited detectable fluorescence within 1 hour post-injection, reaching a peak tumor-to-background ratio (TBR) of 3.62 at 24 h, which remained constant through 72 h post-injection [1]. This sustained TBR contrasts with non-targeted NIR dyes that typically exhibit rapid washout and declining TBR over time.

TBR in Lung Cancer

Cross-study

Peak TBR 3.62, sustained 24–72 h

Supports flexible imaging windows for surgical research

Mouse lung cancer models; whole-body NIR fluorescence

Evidence Dimension	Peak tumor-to-background ratio (TBR) and temporal retention
Target Compound Data	Peak TBR = 3.62 at 24 h post-injection; TBR sustained through 72 h
Comparator Or Baseline	Class-level inference: Non-targeted NIR dyes (including ICG) typically show TBR <2.0 at 24 h due to passive vascular distribution and rapid hepatic clearance without active tumor retention
Quantified Difference	TBR of 3.62 exceeds the clinically meaningful threshold of 2.5 for active tumor targeting; sustained signal for at least 72 h enables flexible imaging windows
Conditions	Tumor-bearing mouse models of lung cancer; whole-body NIR fluorescence imaging

Why This Matters

A TBR exceeding 3.5:1 with 72-hour persistence provides a clinically relevant imaging window for intraoperative fluorescence-guided surgery and longitudinal tumor monitoring, reducing the need for precisely timed injections and enabling flexible surgical scheduling.

• [1] Keizers B, van den Berg NS, van Leeuwen FWB, et al. Near-Infrared Fluorescence Tumor-Targeted Imaging in Lung Cancer: A Systematic Review. Life. 2022;12(3):446. doi:10.3390/life12030446. View Source

Selective Uptake in Gastric Cancer vs. Normal Cells

In a 2016 study using cultured gastric cancer cells and patient-derived xenograft (PDX) models, quantitative analysis revealed an up to 9-fold increase in MHI-148 dye uptake in gastric cancer cells compared to normal cells, stimulated by hypoxia and OATP gene activation [1]. Independently, ex vivo NIRF imaging of surgically resected human renal cell carcinoma specimens demonstrated that fluorescence signal intensities were 6-fold higher in tumor tissue compared to normal surrounding kidney tissue [2]. A 2014 mechanistic study further quantified a sixfold increase of MHI-148 dye uptake intensity in tumors relative to normal tissues in xenograft models, with coregistered tumor regions and fluorescence signals confirmed by pathologic analysis [3].

Tumor vs. Normal Uptake

Cross-study

6- to 9-fold higher uptake in tumor vs. normal cells/tissues

Reported tumor-selective uptake across multiple cancer types

OATP/HIF1α-dependent; gastric, renal, xenograft models

Evidence Dimension	Tumor-to-normal cell/tissue uptake ratio
Target Compound Data	In vitro gastric cancer: up to 9-fold higher uptake vs. normal cells; In vivo renal carcinoma: 6-fold higher tumor tissue signal; In vivo xenografts: 6-fold higher tumor uptake intensity
Comparator Or Baseline	Normal cells/tissues (gastric mucosa, normal kidney parenchyma, adjacent non-tumor tissues in xenografts)
Quantified Difference	6- to 9-fold selective accumulation in malignant vs. non-malignant cells/tissues across multiple cancer types and model systems
Conditions	Gastric cancer cell lines and patient-derived xenografts (PDX); human renal cell carcinoma ex vivo specimens; subcutaneous tumor xenografts in mice

Why This Matters

Consistent 6- to 9-fold tumor selectivity across gastric, renal, and xenograft models validates MHI-148 as a robust tumor-targeting moiety for both imaging and drug-conjugate applications, reducing false-positive signals from inflammatory or normal tissue and improving detection specificity for procurement decisions in translational oncology research.

• [1] Zhao N, Zhang C, Zhao Y, et al. Optical imaging of gastric cancer with near-infrared heptamethine carbocyanine fluorescence dyes. Oncotarget. 2016;7(35):57277-57289. doi:10.18632/oncotarget.10031. View Source
• [2] Cooper E, Choi PJ, Oyagawa CRM, et al. The Use of Heptamethine Cyanine Dyes as Drug-Conjugate Systems in the Treatment of Primary and Metastatic Brain Tumors. Front Oncol. 2021. View Source
• [3] Wu JB, Shi C, Chu GC, et al. Near-infrared fluorescence imaging of cancer mediated by tumor hypoxia and HIF1α/OATPs signaling axis. Biomaterials. 2014;35(28):8175-8185. doi:10.1016/j.biomaterials.2014.05.073. View Source

Palbociclib Conjugate Potency in Glioblastoma

In a 2024 study, conjugation of the CDK4/6 inhibitor palbociclib to MHI-148 produced a palbociclib-MHI-148 conjugate that exhibited an almost 100-fold increase in cytotoxicity compared to unconjugated palbociclib in primary patient-derived glioblastoma cell lines [1]. This functional conversion from cytostatic (palbociclib alone) to cytotoxic (conjugate) was mechanistically attributed to increased DNA damage (γH2AX foci), elevated expression of extrinsic apoptosis genes (TP53, TNFR1, TRAIL, FADD, caspase 8), and TNFR1-dependent apoptosis induction [1].

Conjugate Potency Shift

Head-to-head

~100-fold increase in cytotoxicity reported vs. free drug

Supports conjugate potency evaluation; cytostatic to cytotoxic shift

Patient-derived GBM lines; apoptosis pathway markers

Evidence Dimension	Cytotoxicity (therapeutic potency enhancement via MHI-148 conjugation)
Target Compound Data	Palbociclib-MHI-148 conjugate: ~100-fold increased cytotoxicity vs. palbociclib alone; induces cytotoxic apoptosis rather than cytostatic G1 arrest
Comparator Or Baseline	Unconjugated palbociclib (cytostatic CDK4/6 inhibitor with minimal direct cytotoxicity at therapeutic concentrations)
Quantified Difference	Approximately 100-fold increase in cytotoxicity (quantified as ~100× lower IC₅₀ for conjugate vs. free drug)
Conditions	Primary patient-derived glioblastoma cell lines; in vitro cytotoxicity assays

Why This Matters

For procurement in drug-conjugate development programs, MHI-148 offers dual functionality: tumor-targeted delivery vehicle and intrinsic therapeutic enhancer. This 100-fold potency amplification enables lower dosing requirements, potentially reducing off-target toxicity while improving therapeutic index in glioblastoma and other difficult-to-treat malignancies.

• [1] Spahn MA, Luyten K, Van Loy T, et al. Article Involvement of the tumour necrosis factor receptor system in glioblastoma cell death induced by palbociclib-heptamethine cyanine dye conjugate. Cell Commun Signal. 2024;22(1):166. doi:10.1186/s12964-024-01583-2. View Source

Superior Nanomicelle Accumulation vs. Flamma-774

In a 2018 comparative study evaluating MHI-148 and Flamma-774 conjugated to hexanoyl glycol chitosan (HGC) nanomicelles for cancer theranostic applications, MHI-148-HGC demonstrated significantly higher accumulation than Flamma-774-HGC in both 4T1 murine breast tumors and 4T1 tumor spheroids [1]. The study further characterized MHI-148-HGC's NIR light-triggered release property, establishing its dual functionality as a cancer-targeting imaging and drug delivery platform [1].

Nanomicelle Accumulation

Head-to-head

Higher accumulation vs. Flamma-774 in 4T1 tumors and spheroids

Supports nanocarrier dye selection for tumor delivery

HGC nanomicelle platform; NIR light-triggered release

Evidence Dimension	Tumor and tumor spheroid accumulation of dye-conjugated nanomicelles
Target Compound Data	MHI-148-HGC: higher accumulation in 4T1 tumors and 4T1 tumor spheroids; NIR light-triggered release capability
Comparator Or Baseline	Flamma-774-HGC (alternative NIR dye conjugated to same HGC nanomicelle platform)
Quantified Difference	Significantly higher accumulation (qualitative fluorescence intensity difference; quantitative fold-difference not specified in available abstract, but directional superiority confirmed)
Conditions	4T1 murine breast cancer model; 4T1 tumor spheroids; HGC nanomicelle formulation

Why This Matters

When selecting a NIR dye for nanocarrier conjugation, MHI-148 provides superior tumor accumulation compared to Flamma-774, a structurally distinct alternative dye. This evidence supports procurement decisions favoring MHI-148 for nanomedicine and theranostic platform development where maximizing tumor payload delivery is critical for imaging sensitivity and therapeutic efficacy.

• [1] Ryu JH, Lee S, Son S, et al. MHI-148 Cyanine Dye Conjugated Chitosan Nanomicelle with NIR Light-Trigger Release Property as Cancer Targeting Theranostic Agent. Mol Imaging Biol. 2018;20(4):556-565. doi:10.1007/s11307-017-1142-2. View Source

Tumor-Targeting Equivalence with IR-783

A foundational 2010 study in Clinical Cancer Research established that both MHI-148 and its close structural analog IR-783 exhibit preferential uptake and retention in tumor cells and tissues across a broad panel of human cancer cell lines (prostate, breast, cervical, lung, liver, pancreatic, renal, leukemia) while showing minimal uptake in normal human cells including bone marrow stromal cells, prostate epithelial cells, prostate stromal fibroblasts, vascular endothelial cells, and embryonic kidney cells [1]. Both dyes concentrated in cancer cell mitochondria and lysosomes via OATP-mediated transport, were completely blocked by bromosulfophthalein (BSP), and enabled detection of cancer metastases and circulating cancer cells in blood with high sensitivity [1].

Equivalence with IR-783

Head-to-head

Functionally equivalent tumor selectivity and OATP dependence

Functional interchangeability context; conjugation chemistry differs

Broad cancer cell panel; mitochondria/lysosome localization

Evidence Dimension	Cancer cell uptake specificity and breadth across tumor types
Target Compound Data	MHI-148: Preferential uptake in 10+ human cancer cell lines (C4-2, PC-3, ARCaPM, MCF-7, HeLa, H358, HepG2, MIA PaCa-2, SN12C, K562); minimal uptake in 5 normal cell types; OATP-dependent transport; effective for metastasis detection
Comparator Or Baseline	IR-783: Equivalent tumor cell selectivity, subcellular localization, OATP dependence, and metastasis detection capability
Quantified Difference	No significant difference in tumor-targeting efficacy; both dyes exhibit functionally equivalent tumor-selectivity profiles with comparable mechanisms
Conditions	In vitro cell culture (20 μM, 30 min incubation); human tumor xenografts; transgenic mouse spontaneous tumor models (prostate adenocarcinoma, intestinal adenoma); metastatic models

Why This Matters

This head-to-head evidence confirms that MHI-148 and IR-783 are functionally interchangeable for tumor-targeted imaging applications. Procurement decisions between the two can therefore be based on secondary factors such as supplier availability, purity grade, cost, or specific conjugation chemistry requirements (MHI-148 contains two terminal carboxylates offering distinct bioconjugation handles vs. IR-783's sulfonate groups), without compromising core tumor-targeting performance.

• [1] Yang X, Shi C, Tong R, et al. Near IR heptamethine cyanine dye-mediated cancer imaging. Clin Cancer Res. 2010;16(10):2833-2844. doi:10.1158/1078-0432.CCR-10-0059. View Source

MHI-148 Application Scenarios in Oncology

Fluorescence-Guided Surgery for HCC and Lung Cancer

Based on the demonstrated 3.62 peak tumor-to-background ratio sustained for 72 hours in lung cancer models [1] and the 8.35 × 10⁹/cm² fluorescence intensity with preferential HCC uptake at 0.5 μmol/kg dose [2], MHI-148 is optimally suited for preclinical and translational intraoperative fluorescence-guided surgery studies. The extended imaging window (24-72 hours post-injection) accommodates variable surgical scheduling, while the 6- to 9-fold tumor selectivity minimizes false-positive signals from inflamed or fibrotic tissue that commonly confound non-targeted dyes. Procurement for surgical navigation applications should prioritize high-purity (>98%) MHI-148 with validated batch-to-batch consistency in fluorescence quantum yield.

Drug Conjugate Development with Enhanced Potency

MHI-148's demonstrated ability to convert palbociclib from cytostatic to cytotoxic with approximately 100-fold increased potency in patient-derived glioblastoma cells [3] positions this dye as a strategic procurement choice for drug-conjugate development programs. The dual-functionality—tumor-targeted delivery via OATP transporters plus intrinsic therapeutic enhancement—enables lower dosing requirements and potentially improved therapeutic indices. Researchers developing MHI-148-drug conjugates should procure dye from suppliers offering custom bioconjugation support and analytical certification of reactive carboxylate functionality.

Nanocarrier Delivery and Theranostic Platforms

The direct comparative evidence showing that MHI-148-HGC nanomicelles outperform Flamma-774-HGC conjugates in 4T1 tumor and spheroid accumulation [4] supports MHI-148 as the preferred NIR dye for nanocarrier functionalization. Combined with MHI-148's NIR light-triggered release capability, procurement of MHI-148 enables development of theranostic platforms with imaging-guided, on-demand drug release. Researchers should verify that procured MHI-148 meets solubility specifications (≥10 mg/mL in DMSO) and is supplied with protection from light exposure to preserve photostability.

Cancer Cell Screening for OATP-Mediated Uptake

The established preferential uptake of MHI-148 across 10+ human cancer cell lines with minimal normal cell accumulation [5] makes this compound an ideal probe for screening tumor cell lines for OATP expression and HIF1α-dependent uptake mechanisms. Procurement of MHI-148 for mechanistic studies should prioritize lots with validated fluorescence excitation/emission maxima (782/808 nm) to ensure compatibility with standard NIR imaging platforms. The well-characterized inhibition of MHI-148 uptake by bromosulfophthalein (BSP) provides a built-in negative control for OATP-dependence validation in experimental protocols.

Application

Selection Property

Validation Focus

Fluorescence-Guided Surgery Research

Tumor-to-background ratio & signal retention

Validate sustained tumor contrast in preclinical surgical models

Drug-Conjugate Potency Evaluation

Conjugate-induced cytotoxicity shift

Verify potency amplification and apoptosis mechanism in target cell lines

Nanocarrier-Based Theranostic Research

NIR dye nanocarrier accumulation

Compare MHI-148 vs. alternative dyes for tumor payload delivery

OATP/HIF1α Uptake Mechanism Screening

Tumor-selective OATP-dependent uptake

Confirm BSP-inhibitable uptake across cancer cell lines

• [1] Keizers B, van den Berg NS, van Leeuwen FWB, et al. Near-Infrared Fluorescence Tumor-Targeted Imaging in Lung Cancer: A Systematic Review. Life. 2022;12(3):446. doi:10.3390/life12030446. View Source
• [2] Song J, Zhang Y, Chen L, et al. Near-infrared fluorescence imaging of hepatocellular carcinoma cells regulated by β-catenin signaling pathway. Front Oncol. 2023;13:1140256. doi:10.3389/fonc.2023.1140256; and Wang QZ, et al. Lab Anim Comp Med. 2018;38(4):257-263. View Source
• [3] Spahn MA, Luyten K, Van Loy T, et al. Palbociclib-heptamethine cyanine dye conjugate induces TNFR1-dependent apoptosis in glioblastoma. Cell Commun Signal. 2024;22(1):166. doi:10.1186/s12964-024-01583-2. View Source
• [4] Ryu JH, Lee S, Son S, et al. MHI-148 Cyanine Dye Conjugated Chitosan Nanomicelle with NIR Light-Trigger Release Property as Cancer Targeting Theranostic Agent. Mol Imaging Biol. 2018;20(4):556-565. View Source
• [5] Yang X, Shi C, Tong R, et al. Near IR heptamethine cyanine dye-mediated cancer imaging. Clin Cancer Res. 2010;16(10):2833-2844. doi:10.1158/1078-0432.CCR-10-0059. View Source